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Compound of Interest

Compound Name: PSI-353661

Cat. No.: B12400249 Get Quote

Disclaimer: This document provides general guidance for the handling and disposal of a

research chemical for which a specific Safety Data Sheet (SDS) with official disposal

procedures is not publicly available. All procedures must be conducted in accordance with the

regulations and guidelines of your institution's Environmental Health and Safety (EHS)

department.

Immediate Actions and Primary Recommendations
There is currently no publicly available, specific safety data sheet (SDS) that outlines the official

disposal procedures for the investigational compound PSI-353661. The information available in

research literature focuses on its synthesis and biological activity as a phosphoramidate

prodrug and an inhibitor of the hepatitis C virus (HCV) NS5B polymerase.[1][2][3][4][5]

Given the absence of specific disposal instructions, researchers, scientists, and drug

development professionals must adhere to a precautionary principle. The following steps are

essential:

Contact Your EHS Department: Your institution's Environmental Health and Safety (EHS)

department is the primary resource for guidance on the disposal of novel or uncharacterized

chemical compounds. Provide them with all available information on PSI-353661, including

its chemical structure and any known properties.

Treat as Hazardous Waste: In the absence of specific data, PSI-353661 and any materials

contaminated with it should be treated as hazardous chemical waste.
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Waste Segregation: Do not mix PSI-353661 waste with other waste streams unless explicitly

approved by your EHS department. It should be collected in a dedicated, properly labeled,

and sealed waste container.

General Procedures for the Disposal of Research
Chemicals
The following table outlines general procedures for the disposal of research chemicals of

unknown hazard, such as PSI-353661.

Procedure Description

Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab

coat, safety glasses, and chemical-resistant

gloves, when handling PSI-353661 and its

waste.

Waste Collection

Collect all solid and liquid waste containing PSI-

353661 in separate, designated, and compatible

waste containers. Do not overfill containers.

Labeling

Clearly label the waste container with

"Hazardous Waste," the full chemical name

"PSI-353661," and any known hazard

information. Affix a hazardous waste tag as

required by your institution.

Storage

Store the sealed waste container in a

designated satellite accumulation area that is

secure and away from incompatible materials.

Disposal Request
Submit a chemical waste pickup request to your

institution's EHS department.

Logical Workflow for Disposal of PSI-353661
The following diagram illustrates the decision-making process for the proper disposal of PSI-
353661 in a research environment.
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Start: Need to dispose
of PSI-353661 waste

Is a specific Safety Data Sheet
(SDS) with disposal

procedures available?

Follow the specific disposal
procedures outlined in the SDS.

Yes

Consult your institution's
Environmental Health and Safety (EHS)

department for guidance.

No

End: Waste is properly
managed for disposal.

Treat PSI-353661 as
hazardous waste.

Collect waste in a dedicated,
labeled, and sealed container.

Store waste in a designated
satellite accumulation area.

Submit a chemical waste
pickup request to EHS.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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